Cas no 1368373-16-3 (2-4-(pyrrolidin-1-yl)phenylacetonitrile)

• Product Name: 2-4-(pyrrolidin-1-yl)phenylacetonitrile
• CAS No: 1368373-16-3
• MF: C₁₂H₁₄N₂
• MW: 186.252962589264
• CID: 5820324
• PubChem ID: 79687819
• Update Time: 2025-05-23

2-4-(pyrrolidin-1-yl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, 4-(1-pyrrolidinyl)-
• 2-(4-(Pyrrolidin-1-yl)phenyl)acetonitrile
• 2-4-(pyrrolidin-1-yl)phenylacetonitrile
• 1368373-16-3
• EN300-1836154
• CS-0305732
• 2-[4-(pyrrolidin-1-yl)phenyl]acetonitrile
• AKOS018244891

• Inchi： 1S/C12H14N2/c13-8-7-11-3-5-12(6-4-11)14-9-1-2-10-14/h3-6H,1-2,7,9-10H2
• InChI Key： FYBIPZVJHPBDCT-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC=C(N2CCCC2)C=C1

Computed Properties

• Exact Mass: 186.115698455g/mol
• Monoisotopic Mass: 186.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.094±0.06 g/cm3(Predicted)
• Boiling Point: 359.1±25.0 °C(Predicted)
• pka: 5.24±0.40(Predicted)

Additional information on 2-4-(pyrrolidin-1-yl)phenylacetonitrile

Recent Advances in the Study of 2-4-(pyrrolidin-1-yl)phenylacetonitrile (CAS: 1368373-16-3): A Comprehensive Research Brief

In recent years, the compound 2-4-(pyrrolidin-1-yl)phenylacetonitrile (CAS: 1368373-16-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine-phenylacetonitrile structure, has shown promising potential in various therapeutic applications. The purpose of this research brief is to provide an up-to-date overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 2-4-(pyrrolidin-1-yl)phenylacetonitrile has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods, including palladium-catalyzed cross-coupling reactions, to achieve efficient and scalable production. These advancements are crucial for ensuring the compound's availability for further pharmacological testing and potential commercialization. Additionally, novel purification techniques, such as high-performance liquid chromatography (HPLC), have been utilized to obtain high-purity samples for biological assays.

Biological studies have revealed that 2-4-(pyrrolidin-1-yl)phenylacetonitrile exhibits significant activity as a modulator of specific neurotransmitter receptors, particularly those involved in neurological disorders. In vitro and in vivo experiments have demonstrated its ability to selectively bind to dopaminergic and serotonergic receptors, suggesting potential applications in the treatment of conditions such as Parkinson's disease, depression, and anxiety. Furthermore, preliminary data indicate that the compound may possess neuroprotective properties, which could be explored in the context of neurodegenerative diseases.

Recent pharmacological evaluations have also highlighted the compound's favorable pharmacokinetic profile. Studies in animal models have shown good oral bioavailability and blood-brain barrier penetration, which are critical factors for its development as a therapeutic agent. Moreover, toxicity assessments have indicated a relatively safe profile at therapeutic doses, although further long-term studies are required to confirm these findings. These results underscore the potential of 2-4-(pyrrolidin-1-yl)phenylacetonitrile as a candidate for clinical development.

In addition to its neurological applications, emerging research suggests that 2-4-(pyrrolidin-1-yl)phenylacetonitrile may have utility in oncology. Preliminary studies have identified its ability to inhibit the growth of certain cancer cell lines, particularly those associated with breast and prostate cancers. The mechanism of action appears to involve the modulation of cell cycle regulators and apoptosis pathways. While these findings are promising, further investigation is needed to elucidate the compound's full therapeutic potential in cancer treatment.

In conclusion, 2-4-(pyrrolidin-1-yl)phenylacetonitrile (CAS: 1368373-16-3) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its diverse biological activities, make it a valuable candidate for further exploration. Continued research efforts should focus on optimizing its synthesis, expanding its pharmacological evaluations, and advancing its development toward clinical trials. The insights provided by recent studies lay a solid foundation for future investigations and potential therapeutic applications.